Cas no 1198437-47-6 (1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid)

1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. The presence of a fluoroethyl group enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The carboxylic acid moiety allows for further functionalization, enabling the synthesis of amides, esters, and other derivatives. This compound exhibits potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its well-defined structure and reactivity profile make it suitable for use in medicinal chemistry and structure-activity relationship (SAR) studies. High purity and consistent quality ensure reliable performance in synthetic applications.

1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid structure

1198437-47-6 structure

Product Name:1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid

CAS No:1198437-47-6

MF:C₆H₇FN₂O₂

MW:158.130384683609

MDL:MFCD20660475

CID:2150310

PubChem ID:58356374

Update Time:2025-06-07

1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluoroethyl)-1H-pyrazole-3-carboxylic acid
- CUOWNWHOEBDREB-UHFFFAOYSA-N
- STL415388
- 1-(2-Fluoro-ethyl)-1H-pyrazole-3-carboxylic acid
- 1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid
- MDL： MFCD20660475
- Inchi： 1S/C6H7FN2O2/c7-2-4-9-3-1-5(8-9)6(10)11/h1,3H,2,4H2,(H,10,11)
- InChI Key： CUOWNWHOEBDREB-UHFFFAOYSA-N
- SMILES： FCCN1C=CC(C(=O)O)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 154
Topological Polar Surface Area: 55.1

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 335.5±22.0 °C at 760 mmHg
Flash Point: 156.7±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

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abcr	AB502726-100 mg	1-(2-Fluoroethyl)-1H-pyrazole-3-carboxylic acid	1198437-47-6		100MG	€231.60	2022-03-01
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